Cas no 1343593-04-3 (2-Butanone, 1,1,1-trifluoro-4-(methylsulfonyl)-)
2-Butanone, 1,1,1-trifluoro-4-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 1,1,1-trifluoro-4-(methylsulfonyl)-
- 1,1,1-Trifluoro-4-(methylsulfonyl)butan-2-one
-
- Inchi: 1S/C5H7F3O3S/c1-12(10,11)3-2-4(9)5(6,7)8/h2-3H2,1H3
- InChI Key: WFBDYUOEJDBHKD-UHFFFAOYSA-N
- SMILES: C(F)(F)(F)C(=O)CCS(C)(=O)=O
2-Butanone, 1,1,1-trifluoro-4-(methylsulfonyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1362687-50mg |
1,1,1-Trifluoro-4-(methylsulfonyl)butan-2-one |
1343593-04-3 | 98% | 50mg |
¥17820 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1362687-100mg |
1,1,1-Trifluoro-4-(methylsulfonyl)butan-2-one |
1343593-04-3 | 98% | 100mg |
¥14920 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1362687-250mg |
1,1,1-Trifluoro-4-(methylsulfonyl)butan-2-one |
1343593-04-3 | 98% | 250mg |
¥18214 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1362687-500mg |
1,1,1-Trifluoro-4-(methylsulfonyl)butan-2-one |
1343593-04-3 | 98% | 500mg |
¥19000 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1362687-1g |
1,1,1-Trifluoro-4-(methylsulfonyl)butan-2-one |
1343593-04-3 | 98% | 1g |
¥19776 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1362687-2.5g |
1,1,1-Trifluoro-4-(methylsulfonyl)butan-2-one |
1343593-04-3 | 98% | 2.5g |
¥36007 | 2023-04-15 | |
| Enamine | EN300-1991364-0.05g |
1,1,1-trifluoro-4-methanesulfonylbutan-2-one |
1343593-04-3 | 0.05g |
$660.0 | 2023-06-02 | ||
| Enamine | EN300-1991364-0.1g |
1,1,1-trifluoro-4-methanesulfonylbutan-2-one |
1343593-04-3 | 0.1g |
$691.0 | 2023-06-02 | ||
| Enamine | EN300-1991364-0.25g |
1,1,1-trifluoro-4-methanesulfonylbutan-2-one |
1343593-04-3 | 0.25g |
$723.0 | 2023-06-02 | ||
| Enamine | EN300-1991364-0.5g |
1,1,1-trifluoro-4-methanesulfonylbutan-2-one |
1343593-04-3 | 0.5g |
$754.0 | 2023-06-02 |
2-Butanone, 1,1,1-trifluoro-4-(methylsulfonyl)- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-Butanone, 1,1,1-trifluoro-4-(methylsulfonyl)-
Chemical Profile of CAS No 1343593-04-3 and 2-Butanone, 1,1,1-trifluoro-4-(methylsulfonyl)
The compound identified by the CAS No 1343593-04-3 is a specialized organic molecule belonging to the class of fluorinated ketones. Its systematic name, 2-Butanone, 1,1,1-trifluoro-4-(methylsulfonyl), highlights its unique structural features, which include a trifluoromethyl group and a methylsulfonyl substituent. These structural elements contribute to its distinct chemical properties and potential applications in various scientific and industrial domains.
In recent years, fluorinated compounds have garnered significant attention in the field of medicinal chemistry due to their enhanced metabolic stability and binding affinity. The presence of the trifluoromethyl group in this molecule imparts lipophilicity and electronic effects that can modulate the reactivity and pharmacokinetic behavior of the compound. This feature makes it particularly valuable in the design of drug candidates targeting specific biological pathways.
The methylsulfonyl moiety further enriches the compound's chemical profile by introducing a polar, electron-withdrawing group. This substitution can influence both the solubility and the interactions with biological targets. Such structural features are often exploited to optimize drug-like properties, such as solubility in both aqueous and lipid environments, which is crucial for formulation development.
Recent studies have demonstrated the utility of fluorinated ketones in the development of agrochemicals and specialty chemicals. The combination of fluorine atoms and sulfonyl groups can enhance the compound's resistance to degradation under environmental stressors, making it a promising candidate for applications in crop protection. Additionally, the electronic distribution induced by these substituents can be leveraged to fine-tune the reactivity in catalytic processes.
From a synthetic chemistry perspective, 2-Butanone, 1,1,1-trifluoro-4-(methylsulfonyl) offers an intriguing scaffold for exploring new synthetic methodologies. The presence of both reactive double bonds and functionalized groups provides multiple avenues for functionalization. Researchers have been exploring novel catalytic systems to achieve selective transformations at specific positions within the molecule, which could lead to more efficient synthetic routes.
The pharmacological potential of this compound has not been extensively explored but warrants further investigation. Fluorinated derivatives have shown promise in various therapeutic areas, including oncology and anti-inflammatory treatments. The unique combination of structural elements in CAS No 1343593-04-3 suggests that it may exhibit novel biological activities that could be harnessed for therapeutic purposes.
In industrial applications, this compound could serve as an intermediate in the synthesis of more complex molecules. Its stability under various conditions makes it suitable for use in large-scale reactions where maintaining structural integrity is critical. Furthermore, its compatibility with green chemistry principles has been noted, as fluorinated compounds can often be designed to minimize waste and energy consumption during production.
The regulatory landscape for fluorinated chemicals continues to evolve, with increasing emphasis on environmental impact assessments. However, compounds like 2-Butanone, 1,1,1-trifluoro-4-(methylsulfonyl) are generally not classified as high-risk substances under current regulations when handled properly. This favorable regulatory status allows for broader exploration of its applications without undue restrictions.
Future research directions may focus on developing new derivatives of this compound with tailored properties for specific applications. Advances in computational chemistry could aid in predicting the behavior of these molecules in different environments, thereby accelerating the discovery process. Collaborative efforts between academic institutions and industry partners will be essential to translate these findings into practical applications.
In conclusion,CAS No 1343593-04-3 represents a fascinating chemical entity with potential across multiple domains. Its unique structure combining fluorine and sulfonyl functionalities opens up numerous possibilities for innovation in pharmaceuticals、agrochemicals、and specialty chemicals. As research continues to uncover new applications for this compound,its importance is likely to grow alongside advancements in synthetic methodologies and drug discovery technologies.
1343593-04-3 (2-Butanone, 1,1,1-trifluoro-4-(methylsulfonyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)